Cas no 7426-92-8 (CYCLOPENTANE-D10)

• Product Name: CYCLOPENTANE-D10
• CAS No: 7426-92-8
• MF: C₅H₁₀
• MW: 80.1945185661316
• CID: 854660
• PubChem ID: 16217621
• Update Time: 2025-08-05

CYCLOPENTANE-D10 Chemical and Physical Properties

Names and Identifiers

• CYCLOPENTANE-D10
• < 2H10> cyclopentane
• 615641_ALDRICH
• AG-L-65292
• CTK8F8860
• Decadeuterio-cyclopentan
• decadeuterio-cyclopentane
• Perdeuterio-cyclopentan
• perdeuteriocyclopentane
• 1,1,2,2,3,3,4,4,5,5-decadeuteriocyclopentane
• Cyclopentane-d10, 99 atom % D
• 7426-92-8
• (~2~H_10_)Cyclopentane
• DTXSID10584462
• D98689

• Inchi： 1S/C5H10/c1-2-4-5-3-1/h1-5H2/i1D2,2D2,3D2,4D2,5D2
• InChI Key： RGSFGYAAUTVSQA-YXALHFAPSA-N
• SMILES： C1([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 80.141017778g/mol
• Monoisotopic Mass: 80.141017778g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 11.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.858 g/mL at 25 °C
• Melting Point: -94 °C(lit.)
• Boiling Point: 50 °C(lit.)
• Flash Point: -19 °C

CYCLOPENTANE-D10 Security Information

• Hazard Category Code： 11-52/53
• Safety Instruction： 9-16-29-33-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Cycloalkanes

Additional information on CYCLOPENTANE-D10

Cyclopentane-d10 (CAS No. 7426-92-8): An Overview of a Deuterated Cycloalkane

Cyclopentane-d10 (CAS No. 7426-92-8) is a fully deuterated cycloalkane, which has gained significant attention in various scientific and industrial applications due to its unique properties. Deuterium, also known as heavy hydrogen, is an isotope of hydrogen with one proton and one neutron, making it twice as heavy as the common hydrogen isotope. The substitution of hydrogen with deuterium in organic molecules can lead to significant changes in physical and chemical properties, making Cyclopentane-d10 a valuable compound in research and development.

In the field of medicinal chemistry, deuterated compounds like Cyclopentane-d10 are increasingly being explored for their potential to improve drug stability and pharmacokinetic properties. Recent studies have shown that deuterium substitution can enhance the metabolic stability of drugs, thereby extending their half-life and reducing the frequency of dosing. This property is particularly useful in the development of drugs that are prone to rapid metabolism, such as certain antiviral and anticancer agents.

Cyclopentane-d10 is also a critical component in nuclear magnetic resonance (NMR) spectroscopy. NMR spectroscopy is a powerful analytical technique used to determine the structure and dynamics of molecules. Deuterated solvents are essential in NMR experiments because they do not interfere with the signals of the sample being analyzed. The use of Cyclopentane-d10 as a solvent or internal standard can significantly improve the resolution and clarity of NMR spectra, making it an indispensable tool in both academic research and industrial settings.

In addition to its applications in NMR spectroscopy, Cyclopentane-d10 has found utility in the field of materials science. Deuterated compounds are often used in the study of polymer dynamics and phase transitions. The heavier isotopes can alter the physical properties of polymers, such as their glass transition temperature and mechanical strength. Researchers have utilized Cyclopentane-d10 to investigate the behavior of polymers under various conditions, providing insights into their performance and potential applications.

The synthesis of Cyclopentane-d10 involves several steps, including the deuteration of cyclopentane through catalytic hydrogenation using deuterium gas. This process requires precise control over reaction conditions to ensure complete deuteration without forming unwanted by-products. Recent advancements in catalytic methods have improved the efficiency and selectivity of deuteration reactions, making it easier to produce high-purity Cyclopentane-d10.

In terms of safety and handling, Cyclopentane-d10 is generally considered safe for use in laboratory settings when proper precautions are taken. However, it is important to handle all chemicals with care, following standard safety protocols to prevent exposure and contamination. The storage and disposal of deuterated compounds should also be conducted according to established guidelines to ensure environmental safety.

The market for deuterated compounds like Cyclopentane-d10 is growing due to their diverse applications in research and industry. Pharmaceutical companies, academic institutions, and materials science laboratories are increasingly recognizing the value of these compounds in advancing their work. As a result, there is a growing demand for high-quality, reliable sources of deuterated chemicals.

In conclusion, Cyclopentane-d10 (CAS No. 7426-92-8) is a versatile compound with significant potential in various scientific fields. Its unique properties make it an essential tool in medicinal chemistry, NMR spectroscopy, and materials science. Ongoing research continues to uncover new applications for this deuterated cycloalkane, further solidifying its importance in modern scientific endeavors.